(5-carbamoylpyridin-3-yl)boronic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
“(5-Carbamoylpyridin-3-yl)boronic acid” (CAS: 913835-99-1) is a heterocyclic boronic acid derivative with the molecular formula C₁₀H₁₅BN₂O₃. Structurally, it features a pyridine ring substituted at the 3-position with a boronic acid group (-B(OH)₂) and at the 5-position with a tert-butylcarbamoyl moiety (-NHCOC(CH₃)₃). This compound is primarily utilized as a pharmaceutical intermediate, particularly in the synthesis of bioactive molecules targeting proteases, kinases, and other enzymes .
Properties
Molecular Formula |
C6H7BN2O3 |
|---|---|
Molecular Weight |
165.94 g/mol |
IUPAC Name |
(5-carbamoylpyridin-3-yl)boronic acid |
InChI |
InChI=1S/C6H7BN2O3/c8-6(10)4-1-5(7(11)12)3-9-2-4/h1-3,11-12H,(H2,8,10) |
InChI Key |
RPPPWDFRSINFPP-UHFFFAOYSA-N |
Canonical SMILES |
B(C1=CC(=CN=C1)C(=O)N)(O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Antiproliferative Activity of Selected Boronic Acids
| Compound | IC₅₀ (µM) | Cell Line | Reference |
|---|---|---|---|
| 6-Hydroxynaphthalen-2-yl boronic acid | 0.1969 | 4T1 (breast) | |
| Phenanthren-9-yl boronic acid | 0.2251 | 4T1 (breast) | |
| (5-Carbamoylpyridin-3-yl)boronic acid | N/A | N/A | N/A |
Enzyme Inhibition and Selectivity
Boronic acids are well-known enzyme inhibitors, particularly targeting serine hydrolases and β-lactamases:
- Meta-substituted aryl boronic acids (e.g., compound 4 in ) inhibit Streptococcus pneumoniae R39 peptidase with IC₅₀ values of 20–30 µM, outperforming ortho-substituted analogs .
- [2-[[4-(2-Methoxyethyl)phenoxy]methyl]phenyl]boronic acid showed potent inhibition of fungal histone deacetylase (HDAC) at 1 µM, comparable to trichostatin A .
- 1-Amido-2-triazolylethaneboronic acid exhibits enhanced β-lactamase inhibition (lower MICs) due to triazole substitution improving binding kinetics .
(5-Carbamoylpyridin-3-yl)boronic acid’s carbamoyl group may confer selectivity for amidase or protease targets, but direct evidence is lacking. Notably, boronic acids with bulky substituents (e.g., tert-butylcarbamoyl) often face steric hindrance, reducing efficacy against compact active sites .
Table 2: Enzyme Inhibition Profiles
Solubility and Reactivity
Boronic acids’ solubility and reactivity are critical for biological applications:
- (5-Carbamoylpyridin-3-yl)boronic acid ’s tert-butylcarbamoyl group likely enhances water solubility compared to hydrophobic analogs like pyren-1-yl boronic acid , which precipitates in cell culture media .
- Phenylboronic acid forms stable boronic esters with diols, but buffer conditions (pH, ionic strength) significantly influence binding constants. For instance, bulky substituents (e.g., carbamoyl) may slow esterification kinetics compared to unsubstituted phenylboronic acid .
Table 3: Solubility and Reactivity Comparison
Structural Analogues and Functional Group Impact
- 5-Chloro-6-isopropoxypyridine-3-boronic acid (CAS: 1150114-69-4) shares a pyridine core with (5-carbamoyl...) but replaces the carbamoyl group with chloro and isopropoxy substituents, likely altering electron density and target selectivity .
- [5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]carbamate uses a boronate ester protecting group, improving stability during synthesis but requiring hydrolysis for activity .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
